(+)-JJ-74-138

• Molecular Formula: C22H22F8N2OS
• Molecular Weight: 514.5 g/mol
• InChI: InChI=1S/C22H22F8N2OS/c1-14-5-6-16(22(23,24)25)12-20(14)31-7-9-32(10-8-31)21(33)19-13-18(19)15-3-2-4-17(11-15)34(26,27,28,29)30/h2-6,11-12,18-19H,7-10,13H2,1H3/t18-,19-/m1/s1
• InChIKey: YLXDFZCDJOWDSY-RTBURBONSA-N

(+)-JJ-74-138: Non-Competitive AR Antagonist

(+)-JJ-74-138 is a small-molecule non-competitive androgen receptor (AR) antagonist, developed as a structural analog of JJ-450 with enhanced potency [1]. This compound directly binds to the AR (SPR KD = 4.29 µM) and inhibits AR transcriptional activity without competing for the ligand-binding domain (LBD), enabling efficacy against LBD-mutant or LBD-lacking AR splice variants . (+)-JJ-74-138 is specifically active against enzalutamide-resistant castration-resistant prostate cancer (CRPC) cell lines, including LN95 and 22Rv1, while sparing AR-negative cells [2].

Non-competitive AR antagonist probe — reported direct AR binding supports LBD-independent pathway interrogation

Enzalutamide-resistant CRPC cell-model fit — reported activity in LN95 and 22Rv1 resistant lines

AR splice variant study context — AR-V7 and LBD-mutant AR signaling analysis supported by non-competitive mechanism

• [1] Cole RN, Chen W, Pascal LE, Nelson JB, Wipf P, Wang Z. (+)-JJ-74-138 is a Novel Noncompetitive Androgen Receptor Antagonist. Mol Cancer Ther. 2022 Apr 1;21(4):483-492. doi: 10.1158/1535-7163.MCT-21-0432 View Source
• [2] MedChemExpress. (+)-JJ-74-138. Product Datasheet. Accessed 2026. View Source

Why (+)-JJ-74-138 Cannot Be Substituted

Conventional AR antagonists like enzalutamide and bicalutamide function by competing with androgens for the ligand-binding domain (LBD) of the AR. In enzalutamide-resistant CRPC, AR signaling persists due to LBD point mutations (e.g., ARF876L), AR splice variants lacking the LBD (e.g., AR-V7), or AR overexpression [1]. (+)-JJ-74-138 operates through a distinct, non-competitive mechanism: it binds to the AR and inhibits its nuclear translocation and transcriptional activity without requiring an intact LBD [2]. Furthermore, (+)-JJ-74-138 demonstrates superior potency compared to its parent analog JJ-450 in enzalutamide-resistant LN95 cells, and its activity profile against AR-positive versus AR-negative cells is well-defined, reducing the risk of off-target effects in procurement decisions [3].

Target compound

(+)-JJ-74-138: non-competitive AR inhibition retains activity against LBD-mutant and AR-V7 splice variants

vs

Potential substitute

Enzalutamide: LBD-competitive mechanism may fail in ARF876L mutant or AR-V7 contexts

Target compound

(+)-JJ-74-138: reported higher potency profile in enzalutamide-resistant LN95 cells vs parent analog

vs

Potential substitute

JJ-450: earlier analog may show different potency in resistant models; in vivo response context not reported

• [1] Wu Z, et al. A novel androgen receptor antagonist JJ-450 inhibits enzalutamide-resistant mutant ARF876L nuclear import and function. Prostate. 2020;80(5):418-428. doi: 10.1002/pros.23954 View Source
• [2] Cole RN, Chen W, Pascal LE, Nelson JB, Wipf P, Wang Z. (+)-JJ-74-138 is a Novel Noncompetitive Androgen Receptor Antagonist. Mol Cancer Ther. 2022 Apr 1;21(4):483-492. doi: 10.1158/1535-7163.MCT-21-0432 View Source
• [3] Cole RN, et al. (+)-JJ-74-138 is a Novel Noncompetitive Androgen Receptor Antagonist. Mol Cancer Ther. 2022;21(4):483-492. View Source

(+)-JJ-74-138 Comparative Evidence

Enhanced Potency Over JJ-450 in Resistant Cells

In a direct head-to-head comparison, (+)-JJ-74-138 demonstrated greater potency than its parent analog JJ-450 in inhibiting androgen-independent AR activity in enzalutamide-resistant LN95 cells [1]. At a concentration of 10 µM, (+)-JJ-74-138 reduced PSA secretion by approximately 71% compared to a 42% reduction by JJ-450 [2].

PSA inhibition potency

Head-to-head

~71% vs ~42% PSA reduction at 10 µM

(+)-JJ-74-138~71%

JJ-450~42%

Supports compound selection for resistant model studies

LN95 cells; 48h; ELISA; n=4

Evidence Dimension	Inhibition of PSA secretion (androgen-independent AR activity)
Target Compound Data	10 µM (+)-JJ-74-138 reduced PSA secretion by ~71% vs. control
Comparator Or Baseline	10 µM JJ-450 reduced PSA secretion by ~42% vs. control
Quantified Difference	~1.7-fold greater reduction in PSA secretion by (+)-JJ-74-138 compared to JJ-450
Conditions	LN95 enzalutamide-resistant CRPC cells; 48-hour treatment; ELISA assay; n=4 replicates ± SD

Why This Matters

This head-to-head data provides a quantitative justification for selecting (+)-JJ-74-138 over the earlier lead compound JJ-450 for studies requiring maximal inhibition of AR activity in enzalutamide-resistant models.

• [1] Cole RN, Chen W, Pascal LE, Nelson JB, Wipf P, Wang Z. (+)-JJ-74-138 is a Novel Noncompetitive Androgen Receptor Antagonist. Mol Cancer Ther. 2022 Apr 1;21(4):483-492. doi: 10.1158/1535-7163.MCT-21-0432 View Source
• [2] Figure 1B. Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. View Source

Non-Competitive AR Antagonism in Resistant Models

Unlike the competitive antagonist enzalutamide (IC50 = 36 nM in LNCaP cells), which loses efficacy against ARF876L mutants and AR splice variants lacking the ligand-binding domain (LBD), (+)-JJ-74-138 acts non-competitively and retains activity [1]. Surface plasmon resonance (SPR) confirmed direct binding of (+)-JJ-74-138 to AR with a KD of 4.29 µM . In enzalutamide-resistant LN95 cells expressing AR-V7, treatment with 10 µM (+)-JJ-74-138 reduced nuclear AR protein levels by approximately 55% in the absence of androgens [2].

AR binding mechanism

Cross-study comparable

Non-competitive; SPR KD = 4.29 µM

Direct AR binding → Nuclear AR reduction → LBD-independent inhibition

Supports enzalutamide-resistance bypass studies

LN95 AR-V7+ cells; nuclear AR ~55% reduction

Evidence Dimension	Mechanism of AR inhibition
Target Compound Data	Non-competitive AR antagonist; binds AR directly (SPR KD = 4.29 µM); inhibits AR lacking LBD; reduces nuclear AR in enzalutamide-resistant cells
Comparator Or Baseline	Enzalutamide: competitive antagonist (IC50 = 36 nM LNCaP); ineffective against ARF876L mutant and AR-V7 splice variant
Quantified Difference	Qualitative mechanistic difference; (+)-JJ-74-138 retains activity in enzalutamide-resistant contexts where enzalutamide fails
Conditions	SPR assay for KD; LN95 cells (AR-V7 positive, enzalutamide-resistant) for nuclear AR reduction; C4-2 and 22Rv1 cells for ARF876L inhibition

Why This Matters

Procurement of (+)-JJ-74-138 is essential for experiments designed to bypass enzalutamide resistance mechanisms, a capability that conventional LBD-targeting AR antagonists lack.

• [1] Wu Z, et al. A novel androgen receptor antagonist JJ-450 inhibits enzalutamide-resistant mutant ARF876L nuclear import and function. Prostate. 2020;80(5):418-428. doi: 10.1002/pros.23954 View Source
• [2] Figure 1C. Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. View Source

Selective Antiproliferative Effect in AR-Positive Cells

In a 6-day proliferation assay, (+)-JJ-74-138 dose-dependently inhibited the growth of AR-positive LN95 and 22Rv1 CRPC cells, with near-complete suppression of growth at 10 µM, while exhibiting no significant effect on the proliferation of AR-negative PC-3 and DU145 cells [1]. In contrast, the AR antagonist enzalutamide shows variable IC50 values ranging from 4 µM to >50 µM across breast cancer cell lines, with activity dependent on AR expression, but fails to inhibit AR-V7-driven growth [2].

Cell proliferation selectivity

Cross-study comparable

AR+ growth suppressed at 10 µM; AR− cells spared

AR+ (LN95/22Rv1)near-complete

AR− (PC-3/DU145)no effect

Supports on-target effect interpretation in AR biology studies

6-day assay; cell counting at days 2, 4, 6

Evidence Dimension	Cell proliferation inhibition
Target Compound Data	Dose-dependent inhibition of LN95 and 22Rv1 cell growth; near-complete suppression at 10 µM; no effect on AR-negative PC-3 and DU145 cells
Comparator Or Baseline	Enzalutamide: variable IC50 (4 µM to >50 µM) in AR-positive breast cancer cells; ineffective against AR-V7 expressing cells
Quantified Difference	(+)-JJ-74-138 demonstrates selective antiproliferative activity in AR-positive CRPC cells, including those expressing AR-V7, whereas enzalutamide fails in AR-V7 models
Conditions	LN95, 22Rv1 (AR-positive, enzalutamide-resistant) and PC-3, DU145 (AR-negative) cells; 6-day culture; cell counting at days 2, 4, 6

Why This Matters

This selectivity profile reduces experimental noise in AR-negative control experiments and confirms that (+)-JJ-74-138's effects are on-target, which is critical for interpreting results in AR biology studies.

• [1] Figure 4A. Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. View Source
• [2] Preclinical evaluation of the AR inhibitor enzalutamide in triple-negative breast cancer cells. Endocrine-Related Cancer. 2016;23(4):323-334. View Source

In Vivo Tumor Growth Inhibition in 22Rv1 Xenograft

In a 22Rv1 CRPC xenograft model in castrated male immunodeficient mice, (+)-JJ-74-138 (10 mg/kg, intraperitoneal) significantly inhibited tumor growth compared to vehicle control [1]. This in vivo efficacy distinguishes (+)-JJ-74-138 from its parent analog JJ-450, which was less potent in cell-based assays and has not been reported to achieve comparable in vivo tumor growth inhibition at similar doses .

In vivo tumor growth inhibition

Class-level inference

10 mg/kg inhibited 22Rv1 xenograft growth

Reported in vivo model-response context

Castrated male immunodeficient mice; IP dosing

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	10 mg/kg (+)-JJ-74-138 significantly inhibited 22Rv1 xenograft tumor growth in castrated mice
Comparator Or Baseline	JJ-450: less potent in vitro; in vivo tumor growth inhibition data not reported in primary publication
Quantified Difference	Observed in vivo efficacy for (+)-JJ-74-138; no reported in vivo efficacy for JJ-450 in the same model
Conditions	Male immunodeficient mice, castrated; 22Rv1 subcutaneous xenograft; 10 mg/kg intraperitoneal dosing

Why This Matters

For researchers planning in vivo studies of CRPC, (+)-JJ-74-138 offers validated in vivo activity, whereas JJ-450 may require higher doses or alternative formulations to achieve similar effects, impacting study design and compound procurement decisions.

• [1] Cole RN, Chen W, Pascal LE, Nelson JB, Wipf P, Wang Z. (+)-JJ-74-138 is a Novel Noncompetitive Androgen Receptor Antagonist. Mol Cancer Ther. 2022 Apr 1;21(4):483-492. doi: 10.1158/1535-7163.MCT-21-0432 View Source

Nuclear AR Depletion in Androgen-Free Conditions

In nucleocytoplasmic fractionation assays, treatment of C4-2, LN95, and 22Rv1 cells with 10 µM (+)-JJ-74-138 for 20 hours resulted in a marked decrease in nuclear AR protein levels, even in the absence of androgens [1]. This contrasts with the mechanism of enzalutamide, which primarily inhibits androgen binding and AR nuclear import but does not reduce nuclear AR levels in androgen-depleted conditions [2].

Nuclear AR depletion

Cross-study comparable

Reduced nuclear AR in androgen-free conditions

No androgens → Nuclear AR pool depleted → AR-V7 signaling disrupted

May support AR splice variant signaling studies

C4-2/LN95/22Rv1; 20h; nucleocytoplasmic fractionation

Evidence Dimension	Nuclear AR protein levels
Target Compound Data	10 µM (+)-JJ-74-138 reduced nuclear AR protein in C4-2, LN95, and 22Rv1 cells after 20h treatment
Comparator Or Baseline	Enzalutamide: inhibits AR nuclear import in presence of androgens, but does not deplete nuclear AR in androgen-depleted conditions
Quantified Difference	Qualitative difference: (+)-JJ-74-138 actively reduces nuclear AR pool, while enzalutamide only prevents further accumulation
Conditions	C4-2, LN95, 22Rv1 cells; 20h treatment; nucleocytoplasmic fractionation followed by Western blot

Why This Matters

This unique mechanism—reducing nuclear AR levels independently of androgens—makes (+)-JJ-74-138 particularly suitable for studies of AR splice variant-driven signaling and for models of advanced CRPC where intratumoral androgen synthesis is minimal.

• [1] Figure 1C. Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. View Source
• [2] Tran C, et al. Development of a second-generation antiandrogen for treatment of advanced prostate cancer. Science. 2009;324(5928):787-790. doi: 10.1126/science.1168175 View Source

Applications of (+)-JJ-74-138

Mechanisms of Enzalutamide Resistance

(+)-JJ-74-138 is ideally suited for experiments designed to dissect resistance mechanisms to enzalutamide. Its ability to inhibit AR transcriptional activity in enzalutamide-resistant LN95 and 22Rv1 cells [1], combined with its direct binding to AR (SPR KD = 4.29 µM) , allows researchers to differentiate between LBD-dependent and LBD-independent AR signaling pathways. This compound enables controlled studies of AR splice variant (e.g., AR-V7) function and mutant AR (e.g., ARF876L) activity in a background where conventional antiandrogens are ineffective.

In Vivo Assessment of Non-Competitive AR Antagonism

For investigators planning xenograft studies of CRPC, (+)-JJ-74-138 provides a validated tool with demonstrated in vivo efficacy. The compound significantly inhibits 22Rv1 xenograft tumor growth in castrated mice at a dose of 10 mg/kg [2]. This establishes a benchmark for in vivo activity that can be used to compare next-generation AR antagonists or to evaluate combination therapies with other agents (e.g., PARP inhibitors, immunotherapies) in enzalutamide-resistant models.

Nuclear Translocation & Non-Genomic AR Signaling

(+)-JJ-74-138's unique property of reducing nuclear AR protein levels in the absence of androgens [3] makes it a valuable reagent for studying the nuclear-cytoplasmic shuttling of AR and AR splice variants. Researchers can employ this compound to probe the mechanisms by which AR-V7 maintains nuclear localization and transcriptional activity in androgen-depleted environments, a key driver of CRPC progression. This application is particularly relevant for studies using nucleocytoplasmic fractionation, immunofluorescence microscopy, and ChIP-seq for AR genomic binding sites.

Selective Targeting of AR-Positive Cells

The selectivity of (+)-JJ-74-138 for AR-positive cells (LN95, 22Rv1) over AR-negative cells (PC-3, DU145) [4] enables its use in mixed-cell culture systems or patient-derived xenograft (PDX) models with heterogeneous AR expression. This property allows researchers to isolate the specific contribution of AR signaling to tumor growth and therapeutic response, without confounding effects on AR-negative stromal or immune cells, thereby improving the interpretability of complex in vitro and in vivo experiments.

Application

Selection Property

Validation Focus

Enzalutamide resistance mechanism studies

Non-competitive AR binding profile

LBD-independent pathway endpoints; AR-V7 functional assays

In vivo CRPC xenograft studies

Reported in vivo model-response context

Xenograft tumor growth endpoint monitoring

AR nuclear translocation studies

Nuclear AR depletion profile

Nucleocytoplasmic fractionation endpoints; ChIP-seq AR binding

AR-positive cell selectivity studies

Cell-model selectivity profile

AR-dependent vs AR-independent proliferation endpoints

• [1] Cole RN, Chen W, Pascal LE, Nelson JB, Wipf P, Wang Z. (+)-JJ-74-138 is a Novel Noncompetitive Androgen Receptor Antagonist. Mol Cancer Ther. 2022 Apr 1;21(4):483-492. doi: 10.1158/1535-7163.MCT-21-0432 View Source
• [2] Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. In vivo xenograft data. View Source
• [3] Figure 1C. Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. Nucleocytoplasmic fractionation. View Source
• [4] Figure 4A. Cole RN, et al. Mol Cancer Ther. 2022;21(4):483-492. Cell proliferation assay. View Source